Cas no 890097-94-6 (2-(3,4-difluorophenyl)-2-oxoacetic acid)
890097-94-6 structure
Product Name:2-(3,4-difluorophenyl)-2-oxoacetic acid
CAS No:890097-94-6
MF:C8H4F2O3
MW:186.112369537354
CID:4664050
PubChem ID:23092017
Update Time:2024-03-01
2-(3,4-difluorophenyl)-2-oxoacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(3,4-Difluorophenyl)-2-oxoacetic acid
- Benzeneacetic acid, 3,4-difluoro-α-oxo-
- 2-(3,4-difluorophenyl)-2-oxoacetic acid
-
- MDL: MFCD07698680
- Inchi: 1S/C8H4F2O3/c9-5-2-1-4(3-6(5)10)7(11)8(12)13/h1-3H,(H,12,13)
- InChI Key: PXHFUJJNVRHOSE-UHFFFAOYSA-N
- SMILES: C(O)(=O)C(C1=CC=C(F)C(F)=C1)=O
Computed Properties
- Exact Mass: 186.01285031g/mol
- Monoisotopic Mass: 186.01285031g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 54.4Ų
Experimental Properties
- Density: 1.5±0.1 g/cm3
- Melting Point: 88-90 °C
- Boiling Point: 288.9±40.0 °C at 760 mmHg
- Flash Point: 128.5±27.3 °C
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
2-(3,4-difluorophenyl)-2-oxoacetic acid Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-(3,4-difluorophenyl)-2-oxoacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D457393-25mg |
2-(3,4-difluorophenyl)-2-oxoacetic acid |
890097-94-6 | 25mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D457393-50mg |
2-(3,4-difluorophenyl)-2-oxoacetic acid |
890097-94-6 | 50mg |
$ 70.00 | 2022-06-05 | ||
| TRC | D457393-250mg |
2-(3,4-difluorophenyl)-2-oxoacetic acid |
890097-94-6 | 250mg |
$ 275.00 | 2022-06-05 | ||
| Enamine | EN300-69674-0.05g |
2-(3,4-difluorophenyl)-2-oxoacetic acid |
890097-94-6 | 95.0% | 0.05g |
$86.0 | 2025-02-20 | |
| Enamine | EN300-69674-0.1g |
2-(3,4-difluorophenyl)-2-oxoacetic acid |
890097-94-6 | 95.0% | 0.1g |
$128.0 | 2025-02-20 | |
| Enamine | EN300-69674-0.25g |
2-(3,4-difluorophenyl)-2-oxoacetic acid |
890097-94-6 | 95.0% | 0.25g |
$183.0 | 2025-02-20 | |
| Enamine | EN300-69674-0.5g |
2-(3,4-difluorophenyl)-2-oxoacetic acid |
890097-94-6 | 95.0% | 0.5g |
$288.0 | 2025-02-20 | |
| Enamine | EN300-69674-1.0g |
2-(3,4-difluorophenyl)-2-oxoacetic acid |
890097-94-6 | 95.0% | 1.0g |
$369.0 | 2025-02-20 | |
| Enamine | EN300-69674-2.5g |
2-(3,4-difluorophenyl)-2-oxoacetic acid |
890097-94-6 | 95.0% | 2.5g |
$645.0 | 2025-02-20 | |
| Enamine | EN300-69674-5.0g |
2-(3,4-difluorophenyl)-2-oxoacetic acid |
890097-94-6 | 95.0% | 5.0g |
$1106.0 | 2025-02-20 |
2-(3,4-difluorophenyl)-2-oxoacetic acid Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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